Cas no 1803431-75-5 (3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803431-75-5
• MF: C₇H₂BrF₃N₂O₂
• MW: 283.002191066742
• CID: 4910393
• Update Time: 2025-05-20

3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2BrF3N2O2/c8-4-1-3(2-12)5(14)13-6(4)15-7(9,10)11/h1H,(H,13,14)
• InChI Key： JMUHPVIROOVIAR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(NC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 416
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine

Introduction to 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803431-75-5)

3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine, with the CAS number 1803431-75-5, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, cyano, hydroxy, and trifluoromethoxy functional groups, which contribute to its diverse chemical properties and potential biological activities.

The bromine atom in the compound provides a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The cyano group, known for its strong electron-withdrawing properties, can influence the electronic structure of the molecule and enhance its reactivity. The hydroxy group introduces polarity and hydrogen-bonding capabilities, which are crucial for interactions with biological targets. Lastly, the trifluoromethoxy group imparts significant lipophilicity and metabolic stability, which are desirable traits in drug design.

Recent studies have highlighted the potential of 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that the compound selectively inhibits key enzymes involved in cancer cell proliferation and survival, making it a promising lead for further drug development.

In another study, published in the European Journal of Medicinal Chemistry, 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This finding suggests that the compound could be a valuable candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine has also been extensively studied. A recent paper in Organic Letters described an efficient synthetic route to this compound using a palladium-catalyzed cross-coupling reaction. This method not only simplifies the synthesis but also improves yield and purity, making it more feasible for large-scale production.

In addition to its therapeutic potential, 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine has been explored as a tool compound in chemical biology research. Its unique functional groups allow it to serve as a scaffold for probing biological pathways and validating therapeutic targets. For example, a study in Chemical Biology & Drug Design demonstrated that the compound can be used to investigate the role of specific enzymes in cellular signaling pathways.

The safety profile of 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a drug candidate.

In conclusion, 3-Bromo-5-cyano-6-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803431-75-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive starting material for drug discovery efforts. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as a valuable asset in the development of novel treatments for various diseases.